Cas no 167298-54-6 (6-(aminomethyl)pyridin-2-amine)

6-(aminomethyl)pyridin-2-amine Properties

Names and Identifiers

• 2-Pyridinemethanamine,6-amino-
• 2-Pyridinemethanamine,6-amino-(9CI)
• 6-(Aminomethyl)-2-pyridinamine
• C6H9N3
• 6-amino-2-(aminomethyl)pyridine
• 6-amino-2-pyridinemethanamine
• 6-amino-4H,7H-[1,3]dithiino[5,4-d]pyrimidin-8-one
• 6-Amino-m-dithiano< 5,4-d> pyrimidinol-(8)
• 6-aminomethyl2H-benzo[b][1,4]oxazin-3(4H)-one hydrochloride
• 6-aminomethyl-2-pyridinamine
• 6-aminomethyl-4H-benzo[1,4]oxazin-3-one hydrochloride
• 6-aminomethylpyridin-2-ylamine
• 6-aminomethyl-pyridin-2-ylamine
• 2-Pyridinemethanamin
• 6-(aminomethyl)pyridin-2-amine
• 2-Amino-6-(aminomethyl)pyridine
• UTKGYZXUDZUKIM-UHFFFAOYSA-N
• MFCD16547512
• F1905-6933
• CS-0113116
• DTXSID301308133
• 2-Pyridinemethanamine, 6-amino-
• SY035074
• A921178
• GS-5592
• H10329
• 6-(Aminomethyl)pyridin-2-ylamine
• AMY30238
• FT-0749096
• CCG-358847
• SCHEMBL317714
• SB21450
• EN300-57207
• AKOS011074593
• CHEMBL4559617
• 167298-54-6
• DA-36612
• 6-Amino-2-pyridinemethanamine
• 2-PYRIDINEMETHANAMINE,6-AMINO-
• +Expand

• MDL： MFCD16547512
• InChIKey： UTKGYZXUDZUKIM-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9N3/c7-4-5-2-1-3-6(8)9-5/h1-3H,4,7H2,(H2,8,9)
• SMILES： C1=CC(=NC(=C1)N)CN

Computed Properties

• Exact Mass: 123.08
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 123.08
• Heavy Atom Count: 9
• Complexity: 84.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 64.9A^2

Experimental Properties

• Boiling Point: 273.1±25.0℃ at 760mmHg